Cas no 17454-53-4 (1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro-)

1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro- Properties

Names and Identifiers

• 1,4,7,10,13,16-Benzohexaoxacyclooctadecin,hexadecahydro-
• 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosane
• Cyclohexano-18-crown-6
• cyclohexyl-18-crown-6
• trans cyclohexano-18-crown-6
• trans-cyclohexyl-18-crown-6
• Cyclohexano-18-crowm-6
• CYCLOHEXANO-18-CROWN-6 (CIS TRANS)
• cyclohexano-18-crown-6mixtureofcisandtrans
• HEXADECAHYDROBENZO[1,4,7,10,13,16]HEXAOXACYCLOOCTADECIN
• CYCLOHEXANO-18-CROWN-6, 95%, MIXTURE OF CIS AND TRANS
• J-011006
• hexadecahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine
• DTXSID70369252
• FT-0737761
• Cyclohexano-18-crown-6,mixture of cis andtrans
• 17454-53-4
• SCHEMBL5027573
• CYCLOHEXANO-18-CROWN-6
• +Expand

• InChIKey： OOTXYRWENZEKDS-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H30O6/c1-2-4-16-15(3-1)21-13-11-19-9-7-17-5-6-18-8-10-20-12-14-22-16/h15-16H,1-14H2
• SMILES： C1COCCOCCOC2CCCCC2OCCOCCO1

Computed Properties

• Exact Mass: 318.20400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 318.204239
• Heavy Atom Count: 22
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Surface Charge: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 1.41080
• PSA: 55.38000
• Refractive Index: 1.4785-1.4805
• Boiling Point: 417.56°C (rough estimate)
• Flash Point: 112.8 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.108 g/mL at 20 °C(lit.)